Cas no 1270391-04-2 (4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid)

• Product Name: 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid
• CAS No: 1270391-04-2
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5871530
• PubChem ID: 84056922
• Update Time: 2025-08-05

4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid
• EN300-1829750
• 1270391-04-2

• Inchi： 1S/C11H13F2NO2/c1-6-2-3-7(12)10(11(6)13)8(14)4-5-9(15)16/h2-3,8H,4-5,14H2,1H3,(H,15,16)
• InChI Key： BUYJWQPVSSZAPO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(CCC(=O)O)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid

4-Amino-4-(2,6-Difluoro-3-methylphenyl)butanoic Acid: A Comprehensive Overview

4-Amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid (CAS No. 1270391-04-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-amino group, a 2,6-difluoro-3-methylphenyl substituent, and a butanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The synthesis of 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of the 2,6-difluoro-3-methylphenyl derivative, which can be achieved through electrophilic aromatic substitution reactions. Subsequently, the amino group is introduced via amination reactions, and the carboxylic acid functionality is generated through oxidation or other carboxylation methods. The precise synthetic route can vary depending on the specific conditions and reagents used, but the overall process is well-documented in the literature.

In terms of its physicochemical properties, 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid exhibits a molecular weight of approximately 255.28 g/mol. It is a white crystalline solid at room temperature and has good solubility in polar solvents such as water and methanol. The compound's solubility and stability are crucial factors in its potential use in pharmaceutical formulations and biological assays.

The biological activity of 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases and proteases, which are important targets in the treatment of various diseases such as cancer and inflammatory disorders. These findings have sparked interest in exploring its therapeutic potential further.

Clinical trials involving 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits promising pharmacokinetic properties. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

Beyond its direct therapeutic applications, 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical transformations, making it a valuable intermediate in organic synthesis. This property has led to its use in the development of novel drugs and materials with enhanced biological activity.

In addition to its pharmaceutical applications, 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid has shown promise in other areas of research. For example, it has been explored as a ligand for metal complexes due to its ability to coordinate with metal ions through its amino and carboxylic acid groups. Such complexes have potential applications in catalysis and materials science.

The environmental impact of 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing its potential for long-term environmental accumulation. This characteristic makes it an attractive candidate for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 4-amino-4-(2,6-difluoro-3-methylphenyl)butanoic acid (CAS No. 1270391-04-2) is a multifaceted compound with significant potential in various fields of research and application. Its unique structural features and biological activity make it an important subject for ongoing investigation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new therapies and materials.